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Compound of Interest

Compound Name:
2-amino-2-(4-bromophenyl)acetic

Acid

Cat. No.: B167152 Get Quote

Essential Safety and Handling Guide for 2-
amino-2-(4-bromophenyl)acetic Acid
This guide provides critical safety and logistical information for the handling and disposal of 2-
amino-2-(4-bromophenyl)acetic acid, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is essential for ensuring laboratory safety

and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-amino-2-(4-bromophenyl)acetic acid is classified as a hazardous substance. The primary

risks associated with this chemical are skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2][3] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory to minimize exposure and ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Chemical safety goggles or a

full-face shield

Must provide a complete seal

around the eyes to protect

from dust and splashes.[4][5]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[4][5] Gloves

must be inspected for integrity

before each use and disposed

of properly after handling.[5]

Body
Laboratory coat or chemical-

resistant apron/coveralls

Should be worn to prevent skin

contact with the chemical.[5]

Respiratory NIOSH-approved respirator

Required when there is a

potential for generating dust or

aerosols.[5] All handling of the

solid material should ideally be

performed in a certified

chemical fume hood.[2][5]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

All weighing and handling of solid 2-amino-2-(4-bromophenyl)acetic acid should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

minimize inhalation exposure.[2][5]

Ensure that an eyewash station and an emergency safety shower are readily accessible in

the immediate work area.[5]

2. Safe Handling Procedure:

Before beginning work, ensure all required PPE is correctly worn.

Avoid creating dust when handling the solid material.
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Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Contaminated clothing should be removed immediately and laundered before reuse.[2]

3. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[3][6]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing.

If skin irritation occurs, seek medical attention.

[3][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7]

Disposal Plan: Waste Management Protocol
2-amino-2-(4-bromophenyl)acetic acid is a halogenated organic compound and must be

disposed of as hazardous waste.[5][8] Improper disposal can lead to environmental

contamination and regulatory violations.

1. Waste Segregation:

This compound must be segregated from non-halogenated chemical waste.[5][8]

Do not mix this waste with incompatible materials.
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2. Containerization and Labeling:

Solid Waste: Collect solid waste in a dedicated, clearly labeled, and sealable container that

is compatible with the chemical.

Liquid Waste (Solutions): Collect any solutions containing this compound in a designated,

leak-proof, and clearly labeled container specifically for halogenated organic liquids.[5][9]

All waste containers must be labeled with "Hazardous Waste" and the full chemical name.[9]

3. Storage and Disposal:

Store waste containers in a designated, well-ventilated, and secure area.

Waste containers must be kept closed except when adding waste.[9][10]

Arrange for the disposal of the hazardous waste through a licensed and certified chemical

waste management facility.[5]

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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